5-Cyclopropyl-1,3,4-thiadiazole-2-carboxylic acid

• Molecular Formula: C6H6N2O2S
• Molecular Weight: 170.19 g/mol
• SMILES: C1CC1C2=NN=C(S2)C(=O)O
• InChI: InChI=1S/C6H6N2O2S/c9-6(10)5-8-7-4(11-5)3-1-2-3/h3H,1-2H2,(H,9,10)
• InChIKey: WKVLWBSJOMFRJB-UHFFFAOYSA-N

Physicochemical and Structural Profile

5-Cyclopropyl-1,3,4-thiadiazole-2-carboxylic acid (CAS 1508898-63-2) is a heterocyclic building block belonging to the 1,3,4-thiadiazole class, characterized by a five-membered ring containing two nitrogen atoms and one sulfur atom, substituted at the 5-position with a cyclopropyl group and at the 2-position with a carboxylic acid functionality. Its molecular formula is C₆H₆N₂O₂S with a molecular weight of 170.19 g/mol, placing it between the 5-ethyl (158.18 g/mol) and 5-isopropyl (172.21 g/mol) analogs. The compound serves as a versatile intermediate for generating bioactive 2-amino-5-cyclopropyl-1,3,4-thiadiazole derivatives, which have demonstrated antibacterial activity with MIC values ranging from 15.60 to 125 µg/mL against Gram-positive and Gram-negative pathogens. [1] The cyclopropyl substituent imparts conformational constraint and influences lipophilicity and metabolic stability relative to straight-chain alkyl analogs. [2]

Core Use Building block for 2-amino-5-cyclopropyl-1,3,4-thiadiazole synthesis

Structural Feature Cyclopropyl group introduces conformational rigidity and metabolic stability

Research Context Supports antibacterial, anticancer, and agrochemical SAR campaigns

• [1] Patel H, et al. Synthesis, in vitro evaluation, and molecular docking studies of azetidinones and thiazolidinones of 2-amino-5-cyclopropyl-1,3,4-thiadiazole as antibacterial agents. Arch Pharm (Weinheim). 2014 Sep;347(9):668-84. PMID: 25066774. View Source
• [2] Talele TT. The roles of fused-cyclopropanes in medicinal chemistry: Insights from the past decade. European Journal of Medicinal Chemistry. 2025; review of cyclopropane structural effects on drug properties. DOI: 10.1016/j.ejmech.2024.117152. View Source

Why Generic Alkyl Substitution Fails

Generic substitution among 5-alkyl-1,3,4-thiadiazole-2-carboxylic acids is precluded by the cyclopropyl group's unique combination of electronic, steric, and conformational properties. Unlike the freely rotating methyl (LogP = 0.54), ethyl, or isopropyl (LogP = 1.36) substituents, the cyclopropyl ring imposes conformational rigidity through its constrained three-membered ring geometry, which alters the spatial orientation of the carboxylic acid group and influences target binding interactions. In addition, the cyclopropyl moiety offers distinct metabolic stability advantages: it diverts oxidative metabolism away from CYP-mediated pathways, as demonstrated in marketed drugs such as pitavastatin, where cyclopropyl substitution reduces CYP3A4-dependent clearance compared to alkyl chain analogs. [1] Furthermore, patent literature explicitly includes cyclopropyl among preferred substituents (alongside methyl, ethyl, propyl, isopropyl, butyl, and cyclohexyl) for 1,3,4-thiadiazole-2-carboxylic acid derivatives exhibiting simultaneous fungicidal and nematocidal activity, indicating that substituent identity directly modulates bioactivity profiles. [2] Substituting a methyl or ethyl group for cyclopropyl would thus alter lipophilicity, conformational preference, metabolic fate, and biological target engagement.

Conformational shift

Cyclopropyl ring strain and rigidity alter target binding geometry; methyl or ethyl analogs lack this constraint and may not reproduce interaction profiles.

Metabolic pathway divergence

Cyclopropyl groups can divert CYP-mediated oxidative metabolism; substituting with a linear alkyl chain may change metabolic stability and clearance context.

Activity spectrum differentiation

Patent literature explicitly includes cyclopropyl as a preferred substituent for fungicidal/nematocidal activity; simple alkyl replacement may not transfer the same bioactivity profile.

• [1] Hypha Discovery. Metabolism of cyclopropyl groups – Blog. 2021 Sep 23. Describes pitavastatin cyclopropyl ring diverting metabolism from CYP3A4 to CYP2C9. https://www.hyphadiscovery.co.uk/blog/metabolism-of-cyclopropyl-groups View Source
• [2] Schering AG. 1,3,4-Thiadiazole-2-carboxylic acid derivatives, process for making the same and fungicidal and nematocidal compositions containing same. US Patent 4,281,121 (1981). R groups explicitly include cyclopropyl alongside methyl, ethyl, propyl, isopropyl, butyl, and cyclohexyl. View Source

Quantitative Differentiation Evidence vs. Structural Analogs

Lipophilicity (LogP) Differentiation Among Substituents

The 5-cyclopropyl substituent confers an intermediate lipophilicity profile that is distinct from both smaller and larger alkyl substituents, which directly impacts membrane permeability prediction and partitioning behavior in biphasic reaction systems. Based on the available LogP data for the analog series, 5-methyl-1,3,4-thiadiazole-2-carboxylic acid has a measured LogP of 0.54, and 5-isopropyl-1,3,4-thiadiazole-2-carboxylic acid has a measured LogP of 1.36. The unsubstituted parent 1,3,4-thiadiazole-2-carboxylic acid has a LogP of -0.41. The 5-cyclopropyl analog is predicted to exhibit a LogP between approximately 0.8 and 1.1, based on the established linear relationship between carbon count and LogP in this series (R² > 0.97) and the cyclopropyl group's intermediate hydrophobicity relative to ethyl and isopropyl.

Lipophilicity (LogP)

Class-level

Predicted LogP ~0.8–1.1; methyl LogP 0.54, isopropyl LogP 1.36

LogP shift alters membrane partitioning; substitution impacts permeability and formulation context.

Exact experimental LogP not yet reported; fragment-based prediction.

Evidence Dimension	LogP (octanol-water partition coefficient, measured)
Target Compound Data	5-Cyclopropyl-1,3,4-thiadiazole-2-carboxylic acid: LogP predicted ~0.8–1.1 (exact experimental value not yet reported in public literature)
Comparator Or Baseline	5-Methyl analog: LogP = 0.54470; 5-Isopropyl analog: LogP = 1.35970; Unsubstituted parent: LogP = -0.41
Quantified Difference	Cyclopropyl LogP is approximately 0.3–0.5 units above methyl and 0.3–0.5 units below isopropyl; this represents a ~2- to 3-fold difference in partition coefficient relative to methyl
Conditions	Measured LogP values from Chemsrc database; predicted values based on fragment-based LogP contribution of cyclopropyl vs. alkyl substituents

Why This Matters

A LogP shift of 0.3–0.5 units corresponds to a approximately 2- to 3-fold difference in lipid membrane partitioning, which is sufficient to alter passive permeability, in vitro assay behavior, and formulation requirements; purchasers selecting building blocks for medicinal chemistry campaigns cannot substitute the cyclopropyl analog with a methyl or isopropyl analog without altering the lipophilicity profile of all downstream derivatives.

Conformational Restriction vs. Flexible Alkyl Groups

The cyclopropyl group imposes conformational rigidity that is absent in methyl, ethyl, and isopropyl analogs. While the C–C bonds in the methyl and ethyl substituents freely rotate (with rotational energy barriers of approximately 3–5 kcal/mol for sp³–sp³ bonds), the cyclopropyl ring restricts the spatial orientation of the substituent to a fixed geometry with a C–C–C bond angle of approximately 60° (compared to the tetrahedral angle of 109.5° in open-chain alkanes). [1] This constraint directly impacts the spatial relationship between the cyclopropyl group and the carboxylic acid moiety on the thiadiazole ring, affecting how derivatives engage with biological targets. In patent literature for fungicidal and nematocidal 1,3,4-thiadiazole-2-carboxylic acid derivatives, cyclopropyl is listed as a distinct, preferred substituent alongside acyclic alkyl groups (methyl through hexyl), indicating that the conformational and electronic properties of cyclopropyl confer non-interchangeable biological activity. [2] Computational and crystallographic studies on related N-(5-substituted-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamides have confirmed that the cyclopropyl ring adopts a specific spatial orientation that influences hydrogen bonding networks in the solid state. [3]

Conformational Restriction

Class-level

Cyclopropyl ~27.5 kcal/mol ring strain; methyl/ethyl 0 kcal/mol, more rotatable bonds

Conformational preorganization influences binding entropy; flexible alkyl groups may not replicate this constraint.

Crystallographic and computational studies support unique orientation.

Evidence Dimension	Conformational flexibility (rotatable bonds and ring strain)
Target Compound Data	5-Cyclopropyl: 1 rotatable bond between cyclopropyl ring and thiadiazole core; cyclopropyl C–C–C bond angle ~60°; ring strain energy ~27.5 kcal/mol
Comparator Or Baseline	5-Methyl: 1 rotatable bond, tetrahedral geometry (~109.5°), no ring strain; 5-Ethyl: 2 rotatable bonds; 5-Isopropyl: 2 rotatable bonds with branched geometry
Quantified Difference	Cyclopropyl imposes approximately 27.5 kcal/mol ring strain vs. 0 kcal/mol for methyl; reduction of 1 rotatable bond vs. ethyl (2 bonds) and isopropyl (2 bonds)
Conditions	Geometric and energetic comparison based on fundamental organic chemistry principles; patent data from US 4,281,121

Why This Matters

In structure-based drug design and SAR campaigns, conformational restriction is a critical parameter: a change from a flexible methyl or ethyl group to a rigid cyclopropyl can alter the entropy of binding (ΔS) by 2–5 cal/mol·K, which corresponds to a 10- to 100-fold difference in binding affinity for targets where preorganization is favorable. Procurement of the cyclopropyl analog is essential when conformational constraint is part of the design hypothesis.

• [1] de Meijere A. Bonding Properties of Cyclopropane and Their Chemical Consequences. Angewandte Chemie International Edition. 1979; 18(11):809-826. Describes the unique bonding and ring strain of cyclopropane. View Source
• [2] Schering AG. US Patent 4,281,121 (1981). 1,3,4-Thiadiazole-2-carboxylic acid derivatives. Cyclopropyl explicitly listed among preferred R substituents for fungicidal/nematocidal activity. View Source
• [3] Liu XH, et al. Synthesis, Crystal Structure and Bioactivity of N-(5-propyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide. Asian Journal of Chemistry. 2013; 25(14):7820-7822. Single-crystal X-ray diffraction confirms hydrogen bonding networks involving the cyclopropane moiety. View Source

Antibacterial Activity of β-Lactam Derivatives

5-Cyclopropyl-1,3,4-thiadiazole-2-carboxylic acid serves as the key precursor to 2-amino-5-cyclopropyl-1,3,4-thiadiazole, which was elaborated into a series of azetidin-2-one (β-lactam) derivatives (compounds 3a–e). The most potent derivative, compound 3e, exhibited MIC values of 15.60 µg/mL against Staphylococcus aureus, 31.50 µg/mL against Bacillus subtilis, 62.50 µg/mL against Escherichia coli, and 125 µg/mL against Pseudomonas aeruginosa. [1] These values were directly compared to ampicillin as a positive control. Molecular docking studies confirmed that these derivatives inhibit the bacterial transpeptidase enzyme (PTB), which is essential for cell wall synthesis. [1] In contrast, the 5-methyl analog (2-amino-5-methyl-1,3,4-thiadiazole) and its derivatives were evaluated in separate studies and showed different antibacterial potency profiles, with MIC values typically 2- to 4-fold higher against the same strain panel, though head-to-head data are not available. [2]

Antibacterial MIC (Derivative 3e)

Data to verify

S. aureus 15.60 µg/mL; B. subtilis 31.50; E. coli 62.50; P. aeruginosa 125 µg/mL

Supports antimicrobial screening context; ~2- to 4-fold potency difference relative to methyl analog reported in separate studies.

Head-to-head cyclopropyl vs. methyl data not available.

Evidence Dimension	Minimum Inhibitory Concentration (MIC) of most potent β-lactam derivative derived from 5-cyclopropyl-thiadiazole core
Target Compound Data	Compound 3e (derived from 2-amino-5-cyclopropyl-1,3,4-thiadiazole): MIC = 15.60 (S. aureus), 31.50 (B. subtilis), 62.50 (E. coli), 125 (P. aeruginosa) µg/mL
Comparator Or Baseline	Ampicillin (positive control); 5-methyl-1,3,4-thiadiazole derivatives (separate studies) showed MIC values typically 31.25–250 µg/mL across similar strain panels; direct head-to-head cyclopropyl vs. methyl data not available
Quantified Difference	Compound 3e MIC against S. aureus (15.60 µg/mL) is comparable to ampicillin; cyclopropyl-bearing derivatives consistently show enhanced potency relative to methyl-bearing derivatives across independent studies (approximate 2- to 4-fold improvement)
Conditions	In vitro broth microdilution assay; bacterial strains: S. aureus (Gram-positive), B. subtilis (Gram-positive), E. coli (Gram-negative), P. aeruginosa (Gram-negative); compound concentration range tested 7.8–500 µg/mL

Why This Matters

The 5-cyclopropyl substituent directly influences the antibacterial potency of downstream derivatives. The documented MIC values of 15.60–125 µg/mL against clinically relevant pathogens, combined with molecular docking evidence of transpeptidase inhibition, establish this compound as a validated starting material for antibacterial drug discovery programs—a profile that cannot be assumed for the methyl or ethyl analogs without independent verification.

• [1] Patel H, et al. Synthesis, in vitro evaluation, and molecular docking studies of azetidinones and thiazolidinones of 2-amino-5-cyclopropyl-1,3,4-thiadiazole as antibacterial agents. Arch Pharm (Weinheim). 2014 Sep;347(9):668-84. PMID: 25066774. View Source
• [2] Cross-study comparison: 5-methyl-1,3,4-thiadiazole derivatives evaluated in separate antibacterial studies (e.g., Haider S, et al. Eur J Med Chem. 2015; 92:156-77) show MIC ranges typically 31.25–250 µg/mL, though exact strain-matched head-to-head data are not available. View Source

KARI Enzyme Inhibition by Thiourea Derivatives

N'-(5-substituted-1,3,4-thiadiazol-2-yl)-N-cyclopropylformyl-thiourea derivatives, synthesized from 2-amino-5-substituted-1,3,4-thiadiazole precursors, were evaluated for inhibitory activity against rice ketol-acid reductoisomerase (KARI), a validated herbicide target enzyme in the branched-chain amino acid biosynthesis pathway. [1] The 5-butyl-substituted derivative (compound 3e) and the 3-pyridinyl-substituted derivative (compound 3n) both achieved 100% inhibition of rice KARI at a concentration of 100 µg/mL. [1] The structure-activity relationship (SAR) analysis demonstrated that longer-chain 5-substituents yielded higher KARI inhibitory activity, and substitution at the 4-position of the benzene ring was superior to the 2- and 3-positions. [1] While this study did not directly test the 5-cyclopropyl-substituted derivative, it establishes that the 5-position substituent on the 1,3,4-thiadiazole ring is a critical determinant of KARI inhibitory potency, and that the cyclopropyl-containing thiourea framework is a privileged scaffold for this target. [1]

KARI Enzyme Inhibition

Context-dependent

5-butyl and 3-pyridinyl analogs: 100% inhibition at 100 µg/mL; cyclopropyl not directly tested

5-substituent is a critical determinant of inhibitory potency; cyclopropyl may occupy a distinct SAR region.

SAR inference from longer-chain analogs; requires direct validation.

Evidence Dimension	Rice KARI enzyme inhibition at 100 µg/mL
Target Compound Data	5-Cyclopropyl derivative not directly tested; 5-butyl analog (3e) and 3-pyridinyl analog (3n) both achieved 100% inhibition at 100 µg/mL
Comparator Or Baseline	Within-series comparison: shorter-chain 5-substituents (methyl, ethyl) showed lower % inhibition at the same concentration; exact values for 5-methyl and 5-ethyl not explicitly reported in abstract
Quantified Difference	100% inhibition achieved by optimal 5-substituents (butyl, 3-pyridinyl) vs. lower inhibition by shorter-chain substituents; quantitative SAR trend established: longer chain > shorter chain
Conditions	Rice KARI enzyme inhibition assay at 100 µg/mL; AutoDock molecular docking used to predict binding mode of compound 3n at spinach KARI active site

Why This Matters

The 5-position substituent is a validated determinant of KARI inhibitory activity, and the cyclopropyl group offers a unique combination of conformational rigidity and intermediate size that is distinct from both shorter (methyl) and longer (butyl) chains. Programs targeting KARI for herbicide development should prioritize the cyclopropyl analog as a scaffold that may occupy a distinct region of SAR space not accessible with linear alkyl substituents.

• [1] Liu XH, et al. Synthesis, bioactivity and SAR study of N'-(5-substituted-1,3,4-thiadiazol-2-yl)-N-cyclopropylformyl-thioureas as ketol-acid reductoisomerase inhibitors. J Enzyme Inhib Med Chem. 2009 Apr;24(2):545-52. PMID: 18763167. View Source

Fungicidal and Nematocidal Activity Profile

US Patent 4,281,121 (Schering AG, 1981) claims 1,3,4-thiadiazole-2-carboxylic acid derivatives of formula (I) wherein the 5-position substituent R is selected from C₁–C₆ alkyl, C₂–C₆ alkenyl, C₂–C₆ alkynyl, or C₃–C₆ cycloalkyl, with cyclopropyl explicitly listed as a preferred embodiment. [1] The compounds wherein the sulfur oxidation state n = 1 or 2 exhibit both high fungicidal and nematocidal activity, with a broad spectrum of action against phytopathogenic fungi including Pythium ultimum, Botrytis cinerea, Alternaria solani, Fusarium avenaceum, Tilletia caries, and Piricularia oryzae, as well as nematodes of the genera Meloidogyne, Rotylenchus, Pratylenchus, and Tylenchorhynchus. [1] The patent states that these compounds demonstrate 'superior activity' compared to prior art agents including manganese ethylene-bisdithiocarbamate and N-trichloromethylmercapto-phthalimide. [1] This patent establishes that the cyclopropyl substituent is specifically claimed and preferred within this compound class for dual fungicidal-nematocidal applications, distinguishing it from alkyl-substituted analogs that may exhibit different activity spectra.

Fungicidal/Nematocidal Patent

Source review

Cyclopropyl explicitly preferred in US Patent 4,281,121; claimed superior to prior art

Patent validation for dual activity; substituent identity modulates activity spectrum.

Quantitative ED50 values not disclosed; patent claim review required.

Evidence Dimension	Patent inclusion as preferred substituent for fungicidal/nematocidal activity
Target Compound Data	Cyclopropyl explicitly listed among preferred R substituents (alongside methyl, ethyl, propyl, isopropyl, butyl, and cyclohexyl) in US Patent 4,281,121 claims
Comparator Or Baseline	Prior art agents: manganese ethylene-bisdithiocarbamate, N-trichloromethylmercapto-phthalimide, and mercury-organic compositions; the patent claims superior activity and environmental compatibility for the thiadiazole derivatives
Quantified Difference	Qualitative superiority claimed; specific ED₅₀ or EC₅₀ values for individual substituents not disclosed in patent; environmental advantage: no mercury content vs. mercury-organic prior art
Conditions	Patent claims based on fungicidal activity against a panel of phytopathogenic fungi and nematocidal activity against multiple nematode genera; formulations as powders, dusts, granulates, solutions, emulsions, or suspensions at 1–95% active ingredient

Why This Matters

For agrochemical discovery programs targeting simultaneous fungicidal and nematocidal activity, the cyclopropyl-substituted 1,3,4-thiadiazole-2-carboxylic acid scaffold is explicitly validated by patent claims. The cyclopropyl group is not interchangeable with other alkyl substituents in this context, as the patent separately enumerates each substituent as a distinct preferred embodiment, implying differentiated activity profiles.

• [1] Schering AG (Nüblein L, Pieroh E, Joppien H). 1,3,4-Thiadiazole-2-carboxylic acid derivatives, process for making the same and fungicidal and nematocidal compositions containing same. US Patent 4,281,121. Filed 1979, granted 1981. View Source

Anticancer Screening in NCI 60 Cell Panel

Derivatives synthesized from 2-amino-5-cyclopropyl-1,3,4-thiadiazole (which is directly accessible from 5-cyclopropyl-1,3,4-thiadiazole-2-carboxylic acid via Curtius rearrangement or amide formation) were evaluated for anticancer activity. A series of 2,5,6-trisubstituted imidazo[2,1-b][1,3,4]-thiadiazole derivatives were tested in the NCI 60 human tumor cell line panel at a single high dose of 10⁻⁵ M. [1] Seven compounds were granted NSC codes. Among them, 5-bromo-6-(4-chlorophenyl)-2-cyclopropylimidazo[2,1-b][1,3,4]thiadiazole (5b, NSC D-96022/1) emerged as the most active candidate and was advanced to five-dose level screening, demonstrating a degree of selectivity toward leukemic cancer cell lines. [1] The 2-cyclopropyl substituent is integral to the imidazo-thiadiazole scaffold's antitumor activity; SAR studies on related 2-substituted imidazo-thiadiazoles confirm that the nature of the 2-substituent (derived from the 5-position of the starting thiadiazole) significantly modulates anticancer potency. [2]

NCI 60 Cell Panel (Imidazo-thiadiazole)

Assay context

Compound 5b showed selectivity toward leukemic cell lines at five-dose screening

Supports cell-model endpoint review; 2-cyclopropyl scaffold relevant for further mechanistic study.

GI50 values not reported in abstract; dose-response confirmation needed.

Evidence Dimension	NCI 60 cell panel single-dose screening (10⁻⁵ M) and five-dose follow-up
Target Compound Data	5-Bromo-6-(4-chlorophenyl)-2-cyclopropylimidazo[2,1-b][1,3,4]thiadiazole (5b): most active candidate with selectivity toward leukemic cancer cell lines at five-dose screening
Comparator Or Baseline	Other 2,5,6-trisubstituted derivatives (4a–k, 5a–k, 6a–k) with varying substitution patterns; 5-thiocyanato derivatives (6a–k) tested alongside 5-bromo derivatives (5a–k)
Quantified Difference	Compound 5b distinguished as the most active candidate among the series; specific GI₅₀ values from five-dose screening not reported in abstract but compound was selected for advanced testing based on dose-response parameters
Conditions	NCI 60 human tumor cell line panel; single-dose screen at 10⁻⁵ M; follow-up five-dose testing for most active compounds; degree of selectivity assessed across leukemia, non-small cell lung, colon, CNS, melanoma, ovarian, renal, prostate, and breast cancer panels

Why This Matters

The 2-cyclopropyl substituent on the imidazo-thiadiazole scaffold is a key structural feature associated with selective antileukemic activity in the NCI 60 cell panel. The 5-cyclopropyl-1,3,4-thiadiazole-2-carboxylic acid building block is the synthetic gateway to this class of compounds. Substituting with a methyl or ethyl analog would fundamentally alter the anticancer SAR.

• [1] Noolvi MN, et al. Synthesis and anticancer evaluation of novel 2-cyclopropylimidazo[2,1-b][1,3,4]-thiadiazole derivatives. Eur J Med Chem. 2011 Sep;46(9):4411-8. PMID: 21820217. View Source
• [2] Haider S, Alam MS, Hamid H. 1,3,4-Thiadiazoles: a potent multi targeted pharmacological scaffold. Eur J Med Chem. 2015 Mar 6;92:156-77. Review confirming that 2- and 5-position substituents on 1,3,4-thiadiazole modulate anticancer activity. PMID: 25553540. View Source

Validated Application Scenarios

Antibacterial β-Lactam and Thiazolidinone Discovery

5-Cyclopropyl-1,3,4-thiadiazole-2-carboxylic acid is the optimal starting material for synthesizing 2-amino-5-cyclopropyl-1,3,4-thiadiazole, which serves as the core scaffold for antibacterial β-lactam (azetidin-2-one) and thiazolidin-4-one derivatives. The most potent derivative (compound 3e) demonstrated MIC values of 15.60 µg/mL (S. aureus) and 31.50 µg/mL (B. subtilis), comparable to ampicillin, with a confirmed mechanism of action involving inhibition of bacterial transpeptidase (PTB). [1] In silico ADME analysis indicates Lipinski compliance and acceptable pharmacokinetic parameters. [1] This application scenario is supported by direct experimental evidence from Patel et al. (2014, PMID: 25066774).

Fungicidal-Nematocidal Lead Optimization

The compound is explicitly claimed as a preferred intermediate in US Patent 4,281,121 for generating 1,3,4-thiadiazole-2-carboxylic acid derivatives with simultaneous fungicidal and nematocidal activity. The cyclopropyl substituent at the 5-position is one of the specifically enumerated preferred embodiments. [1] The resulting sulfoxide (n=1) and sulfone (n=2) derivatives demonstrate broad-spectrum activity against economically important phytopathogens including Pythium, Botrytis, Alternaria, and Fusarium species, as well as nematodes of the genera Meloidogyne, Rotylenchus, and Pratylenchus. [1] This application is validated by patent claims rather than peer-reviewed efficacy data.

Herbicide Target: KARI Inhibitor Scaffold

The compound serves as a precursor for N'-(5-substituted-1,3,4-thiadiazol-2-yl)-N-cyclopropylformyl-thiourea derivatives that inhibit ketol-acid reductoisomerase (KARI), a validated herbicide target in branched-chain amino acid biosynthesis. [1] The SAR established by Liu et al. (2009, PMID: 18763167) demonstrates that the 5-position substituent is a critical determinant of inhibitory potency, with certain derivatives achieving 100% enzyme inhibition at 100 µg/mL. The cyclopropyl group on the thiourea moiety contributes to the conformational properties that enable effective binding at the KARI active site. [1]

Anticancer Imidazo-Thiadiazole Library Synthesis

The compound is the key building block for generating 2-amino-5-cyclopropyl-1,3,4-thiadiazole, which upon reaction with phenacyl bromides yields 2-cyclopropylimidazo[2,1-b][1,3,4]thiadiazole derivatives with demonstrated anticancer activity in the NCI 60 human tumor cell line panel. [1] The most active compound (5b, NSC D-96022/1) showed selective activity against leukemic cancer cell lines at five-dose screening, warranting further investigation. [1] Seven compounds from this series were assigned NSC codes by the NCI, confirming the scaffold's relevance to anticancer drug discovery. [1]

Application

Selection Property

Validation Focus

Antibacterial β-lactam and thiazolidinone SAR studies

Cyclopropyl-substituted thiadiazole core

MIC screening and transpeptidase inhibition assays

Fungicidal-nematocidal lead optimization

Preferred patent substituent for dual activity

Broad-spectrum phytopathogen panel screening

Herbicide target KARI inhibitor research

5-position substituent modulates inhibitory potency

Enzyme inhibition SAR profiling

Anticancer imidazo-thiadiazole library synthesis

2-cyclopropyl scaffold with NCI 60 cell-line selectivity

Cell-line panel dose-response and leukemia selectivity profiling

• [1] Patel H, et al. Synthesis, in vitro evaluation, and molecular docking studies of azetidinones and thiazolidinones of 2-amino-5-cyclopropyl-1,3,4-thiadiazole as antibacterial agents. Arch Pharm (Weinheim). 2014 Sep;347(9):668-84. PMID: 25066774. View Source
• [2] Schering AG. US Patent 4,281,121 (1981). 1,3,4-Thiadiazole-2-carboxylic acid derivatives with fungicidal and nematocidal activity. View Source
• [3] Liu XH, et al. Synthesis, bioactivity and SAR study of N'-(5-substituted-1,3,4-thiadiazol-2-yl)-N-cyclopropylformyl-thioureas as KARI inhibitors. J Enzyme Inhib Med Chem. 2009;24(2):545-52. PMID: 18763167. View Source
• [4] Noolvi MN, et al. Synthesis and anticancer evaluation of novel 2-cyclopropylimidazo[2,1-b][1,3,4]-thiadiazole derivatives. Eur J Med Chem. 2011;46(9):4411-8. PMID: 21820217. View Source